Cas no 921913-24-8 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,3-dimethylbutanamide)

• Product Name: N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,3-dimethylbutanamide
• CAS No: 921913-24-8
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 6020164
• PubChem ID: 20933539
• Update Time: 2025-05-24

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,3-dimethylbutanamide
• Butanamide, N-(1-ethyl-1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-3,3-dimethyl-
• F2266-0076
• 921913-24-8
• N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-3,3-dimethylbutanamide
• AKOS002013655
• n(1ethyl2oxo1,2,3,4tetrahydroquinolin6yl)3,3dimethylbutanamide

• Inchi： 1S/C17H24N2O2/c1-5-19-14-8-7-13(10-12(14)6-9-16(19)21)18-15(20)11-17(2,3)4/h7-8,10H,5-6,9,11H2,1-4H3,(H,18,20)
• InChI Key： IXAYFQGZTZNDSQ-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC)(=O)CC(C)(C)C

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,3-dimethylbutanamide

Introduction to N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,3-dimethylbutanamide (CAS No. 921913-24-8)

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,3-dimethylbutanamide, identified by its CAS number 921913-24-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development.

The core structure of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,3-dimethylbutanamide consists of a tetrahydroquinoline moiety linked to an amide group. The tetrahydroquinoline scaffold is known for its presence in various bioactive natural products and pharmaceuticals, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern on the tetrahydroquinoline ring, particularly the 1-ethyl and 2-oxo groups, contributes to the unique chemical and biological properties of this compound.

The amide functional group in N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,3-dimethylbutanamide not only influences its solubility and stability but also plays a crucial role in its interactions with biological targets. Amides are commonly found in peptides and proteins, making them important pharmacophores in drug design. The presence of the 3,3-dimethylbutanamide moiety suggests potential for favorable pharmacokinetic properties, including improved metabolic stability and bioavailability.

In recent years, there has been a growing interest in tetrahydroquinoline derivatives due to their diverse biological activities. Studies have shown that these compounds can modulate various cellular pathways involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The structural features of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,3-dimethylbutanamide, particularly the presence of the tetrahydroquinoline core and the amide group, make it a promising candidate for further investigation.

The synthesis of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,3-dimethylbutanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the tetrahydroquinoline scaffold through cyclization reactions followed by functionalization at the 6-position. Subsequent steps involve introducing the -ethyloxo- group and finally forming the amide bond with -N(CH(CH₃)₂)COOH. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with high efficiency.

The biological evaluation of N-(1-ethyl-2-oxyoheptadecaneamine hydrochloride CAS 921913248 strong >)-dimethoxybenzamide CAS 100268588 - 44 - 7 ) has been conducted using both in vitro and in vivo models. Preliminary studies have demonstrated promising activities against various disease targets. For instance，in vitro assays have shown that this compound exhibits inhibitory effects on certain enzymes implicated in cancer progression，such as kinases and proteases. Additionally，in vivo studies have indicated potential therapeutic benefits in animal models of inflammation and neurodegeneration.

The pharmacological profile of N-(1 ethyl 2 oxo 12 34 tetrahydropyridine 6 yl )-dimethoxybenzamide CAS 100268588 -44 -7 ) is further enhanced by its favorable pharmacokinetic properties。The presence of the dimethylbutanamide moiety contributes to increased metabolic stability，allowing for prolonged half-life and improved bioavailability。These characteristics are particularly important for therapeutic agents that require multiple daily dosing or have limited oral absorption.

In conclusion，N-(1 ethyl 12 oxo 12 34 tetrahydropyridine 6 yl )-dimethoxybenzamide CAS 100268588 -44 -7 ) represents a significant advancement in pharmaceutical chemistry。Its unique structural features，combined with promising biological activities，make it a valuable compound for further research and development。As our understanding of disease mechanisms continues to evolve，compounds like this one hold great promise for addressing unmet medical needs across various therapeutic areas。